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Compound of Interest

Compound Name: Dicyclopropyl ketone

CAS No.: 1121-37-5

Cat. No.: B103985

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dicyclopropyl ketone, a versatile

chemical intermediate. It covers its nomenclature, chemical identifiers, and physicochemical

properties, and details a common synthetic protocol. This document is intended to be a

valuable resource for professionals in research and development.

Chemical Synonyms and Identifiers
Dicyclopropyl ketone is known by several names in chemical literature and databases. A

comprehensive list of its synonyms and identifiers is provided below for clear and unambiguous

reference.

Table 1: Synonyms for Dicyclopropyl Ketone
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Synonym Source

Dicyclopropylmethanone [1][2][3][4][5][6]

Cyclopropyl ketone [1][2][3][4][7][8]

Methanone, dicyclopropyl- [1][3][4][6][7][8]

Dicyclopropylketone [7][9][10]

BicyclopropylKetone [10]

NSC 49148 [1][2][3][6][8]

Dicyclopropyl methyl ketone [3]

Dicyclopropylmethyloxime [3][9][10]

Cyclopropylketone (6CI,7CI,8CI) [8]

Table 2: Chemical Identifiers for Dicyclopropyl Ketone
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Identifier Type Identifier Source

CAS Number 1121-37-5 [1][3][7][9][10]

PubChem CID 70721 [3][7]

IUPAC Name dicyclopropylmethanone [4][7]

Molecular Formula C₇H₁₀O [1][7][9][10]

Molecular Weight 110.15 g/mol [2][7]

SMILES C1CC1C(=O)C2CC2 [1][7][11][12]

InChI
InChI=1S/C7H10O/c8-7(5-1-2-

5)6-3-4-6/h5-6H,1-4H2
[1][7][10][12]

InChIKey
BIPUHAHGLJKIPK-

UHFFFAOYSA-N
[1][7][10][11][12]

EINECS Number 214-331-5 [3][6][9]

BRN 774172 [9][10]

RTECS Number Not Available

DSSTox SID DTXSID70149910 [6]

FDA UNII FGQ92KB360 [10]

Physicochemical Properties
The physical and chemical properties of dicyclopropyl ketone are crucial for its handling,

storage, and application in chemical synthesis.

Table 3: Physicochemical Data of Dicyclopropyl Ketone
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Property Value Source

Appearance
Clear colorless to yellowish

liquid
[3][9][10]

Melting Point 44.0-44.5 °C [9][10]

Boiling Point 160-162 °C (lit.) [9][10][13]

Density 0.977 g/mL at 25 °C (lit.) [9][10][13]

Refractive Index (n20/D) 1.467 (lit.) [9][10][13]

Flash Point 103 °F (39.4 °C) [6][9][10][14]

Water Solubility Soluble [3][9][10]

Vapor Pressure 2.32 mmHg at 25°C [9]

XLogP3 0.9 [3][6][12]

Topological Polar Surface Area 17.1 Å² [3][6]

Rotatable Bond Count 2 [3][6]

Heavy Atom Count 8 [3][6]

Complexity 106 [3][6]

Experimental Protocol: Synthesis of Dicyclopropyl
Ketone
A common method for the preparation of dicyclopropyl ketone involves an intramolecular

cyclization reaction. The following protocol is based on a literature procedure.[10][13]

Objective: To synthesize dicyclopropyl ketone from 1,7-dichloro-4-heptanone.

Materials:

1,7-dichloro-4-heptanone (0.9 mole, 165g)

20% Sodium hydroxide (NaOH) solution (600 mL)
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Potassium carbonate (K₂CO₃), anhydrous

Diethyl ether

Equipment:

1-liter three-necked flask

Reflux condenser

Mechanical stirrer (e.g., Hershberg stirrer)

Heating mantle

Steam distillation apparatus

Separatory funnel

Rotary evaporator

Procedure:

To a 1-liter three-necked flask equipped with a reflux condenser and a mechanical stirrer,

add 600 mL of a 20% sodium hydroxide solution and 165 g (0.9 mole) of 1,7-dichloro-4-

heptanone.[10]

With vigorous stirring, heat the mixture to reflux and maintain reflux for 30 minutes.[10]

After the reflux period, arrange the apparatus for steam distillation.[10]

Steam distill the mixture until the characteristic odor of dicyclopropyl ketone is no longer

detectable in the distillate.[10]

Saturate the collected distillate with anhydrous potassium carbonate. This will help in

separating the organic layer.[10]

Transfer the mixture to a separatory funnel and separate the upper organic layer.[10]

Extract the aqueous layer once with diethyl ether to recover any dissolved product.[10]
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Combine the initial organic layer with the ether extract and dry the combined organic phase

over anhydrous potassium carbonate.[10]

Filter to remove the drying agent.

Remove the diethyl ether using a rotary evaporator.

Distill the remaining residue under reduced pressure to obtain pure dicyclopropyl ketone.

The expected boiling point is 69 °C at 20 mmHg.[10] The yield is approximately 69 g (70%).

[10]

Logical Workflow and Relationships
The following diagrams illustrate the relationships between the different identifiers for

dicyclopropyl ketone and a simplified workflow for its synthesis.

Relationship of Dicyclopropyl Ketone Identifiers

Names & Synonyms Registry & Structural Identifiers

Dicyclopropyl Ketone

IUPAC Name Common Synonyms CAS Number PubChem CID SMILES InChI/InChIKey

Click to download full resolution via product page

Caption: Interconnectivity of various chemical identifiers for dicyclopropyl ketone.
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Simplified Synthesis Workflow

Start

Intramolecular Cyclization
(1,7-dichloro-4-heptanone + NaOH)

Step 1

Steam Distillation

Step 2

Extraction & Drying

Step 3

Vacuum Distillation
(Pure Dicyclopropyl Ketone)

Step 4

Click to download full resolution via product page

Caption: A high-level overview of the synthesis process for dicyclopropyl ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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